Cas no 1096308-46-1 (2-2-(trifluoromethyl)phenylpropanenitrile)

• Product Name: 2-2-(trifluoromethyl)phenylpropanenitrile
• CAS No: 1096308-46-1
• MF: C₁₀H₈F₃N
• MW: 199.172432899475
• CID: 6338979
• PubChem ID: 43316796
• Update Time: 2025-09-27

2-2-(trifluoromethyl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-2-(trifluoromethyl)phenylpropanenitrile
• CS-0275256
• 2-[2-(trifluoromethyl)phenyl]propanenitrile
• SCHEMBL19461699
• 1096308-46-1
• FLCJXSZFOPPYFU-UHFFFAOYSA-N
• 2-(2-(Trifluoromethyl)phenyl)propanenitrile
• EN300-1935776

• Inchi： 1S/C10H8F3N/c1-7(6-14)8-4-2-3-5-9(8)10(11,12)13/h2-5,7H,1H3
• InChI Key： FLCJXSZFOPPYFU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C#N)C)(F)F

Computed Properties

• Exact Mass: 199.06088375g/mol
• Monoisotopic Mass: 199.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-2-(trifluoromethyl)phenylpropanenitrile

Introduction to 2-2-(trifluoromethyl)phenylpropanenitrile (CAS No. 1096308-46-1)

2-2-(trifluoromethyl)phenylpropanenitrile, identified by its CAS number 1096308-46-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a trifluoromethyl group and a phenylpropanenitrile backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates, making this compound a promising building block for medicinal chemists.

The structural features of 2-2-(trifluoromethyl)phenylpropanenitrile contribute to its versatility in synthetic applications. The presence of a nitrile group provides a site for further functionalization, allowing for the introduction of additional substituents that can modulate the compound's biological activity. This flexibility has been exploited in the development of novel therapeutic agents targeting various diseases, including oncology and neurodegenerative disorders. Recent studies have highlighted the compound's potential in designing small-molecule inhibitors that interact with specific biological targets.

In the realm of pharmaceutical research, the incorporation of trifluoromethyl groups into drug molecules has been well-documented for its ability to improve pharmacokinetic profiles. Compounds with this moiety often exhibit increased lipophilicity and resistance to metabolic degradation, which are critical factors for drug efficacy. 2-2-(trifluoromethyl)phenylpropanenitrile aligns with these trends, offering a scaffold that can be further modified to achieve optimal pharmacological properties. Researchers have leveraged this compound to develop candidates with enhanced binding affinity and selectivity for therapeutic targets.

The synthesis of 2-2-(trifluoromethyl)phenylpropanenitrile involves multi-step organic transformations that highlight the compound's synthetic utility. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed processes, have been employed to construct the desired framework efficiently. These techniques not only facilitate the preparation of the compound but also provide insights into potential routes for scaling up production. The robustness of these synthetic strategies ensures that researchers can access this intermediate in sufficient quantities for both academic and industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of 2-2-(trifluoromethyl)phenylpropanenitrile's reactivity and interaction patterns. Molecular modeling studies have revealed how the trifluoromethyl group influences electronic distributions and binding modes, providing valuable insights for drug design. These computational approaches complement experimental efforts, enabling a more holistic view of the compound's potential applications. Such integrative studies are crucial for optimizing lead compounds and advancing them towards clinical development.

The pharmaceutical industry has shown particular interest in derivatives of 2-2-(trifluoromethyl)phenylpropanenitrile due to its structural versatility and functional potential. Researchers are exploring its use in developing kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The nitrile group serves as a versatile handle for further derivatization, allowing chemists to fine-tune properties such as solubility and bioavailability. This adaptability makes the compound an attractive candidate for library screening programs aimed at identifying novel therapeutic agents.

In materials science, 2-2-(trifluoromethyl)phenylpropanenitrile has also found applications beyond pharmaceuticals. Its unique electronic properties make it suitable for use in organic electronics, where it can contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic devices. The presence of the trifluoromethyl group enhances thermal stability and charge transport characteristics, which are critical factors in device performance. This dual utility underscores the broad applicability of this compound across multiple scientific disciplines.

The growing body of research on 2-2-(trifluoromethyl)phenylpropanenitrile underscores its significance as a key intermediate in modern chemistry. As synthetic methodologies continue to evolve, new opportunities for utilizing this compound will emerge. Collaborative efforts between academia and industry are essential to fully harness its potential and translate laboratory findings into tangible benefits for society. The continued exploration of this molecule promises to yield innovative solutions in drug discovery and materials engineering.